Cas no 2171173-70-7 ((2S)-3-(dimethylamino)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: (2S)-3-(dimethylamino)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171173-70-7
• MF: C₂₄H₂₉N₃O₅
• MW: 439.50416636467
• CID: 6120883
• PubChem ID: 165814428
• Update Time: 2025-10-28

(2S)-3-(dimethylamino)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(dimethylamino)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• (2S)-3-(dimethylamino)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• 2171173-70-7
• EN300-1573618

• Inchi： 1S/C24H29N3O5/c1-4-20(22(28)25-21(23(29)30)13-27(2)3)26-24(31)32-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-21H,4,13-14H2,1-3H3,(H,25,28)(H,26,31)(H,29,30)/t20-,21+/m1/s1
• InChI Key： AAEQHUCIDVSESX-RTWAWAEBSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](C(=O)O)CN(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.21072103g/mol
• Monoisotopic Mass: 439.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Additional information on (2S)-3-(dimethylamino)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Introduction to (2S)-3-(dimethylamino)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic Acid

The compound (2S)-3-(dimethylamino)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid with CAS No. 2171173-70-7 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex stereochemistry and functional groups, which make it a promising candidate for various applications, particularly in drug discovery and peptide synthesis.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely used as protecting groups in peptide synthesis due to their stability and ease of removal under basic conditions. In this compound, the Fmoc group is attached to an amino acid derivative, specifically a butanamide moiety, which further enhances its utility in constructing bioactive molecules. The presence of the dimethylamino group adds to the compound's versatility by introducing basicity and potential for hydrogen bonding, which are critical properties in drug design.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules. The (2S) and (2R) configurations in this compound suggest a high degree of enantioselectivity, which is crucial for targeting specific biological pathways. Researchers have explored the use of this compound as a building block for synthesizing bioactive peptides and small molecules with potential therapeutic applications.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving peptide coupling techniques and stereoselective synthesis. The use of Fmoc chemistry ensures precise control over the stereochemistry during the synthesis process. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and structural integrity of the final product.

From an applications perspective, this compound has shown promise in various areas, including enzyme inhibition, antimicrobial activity, and neuroprotective effects. For instance, studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in neurodegenerative diseases, making it a valuable tool in drug discovery research.

The integration of cutting-edge research with traditional synthetic methods has further enhanced our understanding of this compound's properties. For example, computational modeling techniques have been used to predict its binding affinity to target proteins, providing valuable insights into its potential therapeutic applications.

In conclusion, (2S)-3-(dimethylamino)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a significant advancement in organic chemistry. Its unique structure, stereochemistry, and functional groups make it a versatile tool for researchers in various fields. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of novel therapeutic agents.